Cas no 1339510-99-4 (4-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)butanamide)

• Product Name: 4-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)butanamide
• CAS No: 1339510-99-4
• MF: C₁₀H₁₇BrN₄O
• MW: 289.172180891037
• CID: 5924979
• PubChem ID: 63041443
• Update Time: 2025-05-24

4-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)butanamide
• EN300-1139790
• 1339510-99-4
• AKOS012340983

• Inchi： 1S/C10H17BrN4O/c1-2-4-13-9(10(12)16)3-5-15-7-8(11)6-14-15/h6-7,9,13H,2-5H2,1H3,(H2,12,16)
• InChI Key： NVEVPWIJIXFEGJ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CCC(C(N)=O)NCCC

Computed Properties

• Exact Mass: 288.05857g/mol
• Monoisotopic Mass: 288.05857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)butanamide

Comprehensive Overview of 4-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)butanamide (CAS No. 1339510-99-4)

4-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)butanamide, with the CAS number 1339510-99-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a pyrazole ring with a butanamide backbone, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications due to its brominated pyrazole moiety, which is known for enhancing binding affinity in target molecules.

In recent years, the demand for high-purity biochemical intermediates like 4-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)butanamide has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound is frequently explored in the context of kinase inhibition, a hot topic in oncology and inflammatory disease research. Its structural attributes allow it to interact selectively with protein targets, a property highly valued in the development of next-generation inhibitors.

The synthesis of CAS 1339510-99-4 involves multi-step organic reactions, with emphasis on optimizing yield and purity. Laboratories focusing on medicinal chemistry often prioritize scalable and sustainable synthesis routes, aligning with the growing trend of green chemistry. Questions like "How to improve the synthesis efficiency of 4-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)butanamide?" or "What are the latest applications of brominated pyrazole derivatives?" are commonly searched, reflecting the compound's relevance in contemporary research.

From a commercial perspective, 1339510-99-4 is supplied by leading chemical manufacturers under stringent quality controls. Its applications extend beyond pharmaceuticals, including agrochemical research, where heterocyclic compounds play a pivotal role in developing novel pesticides. The compound's stability and solubility profile make it suitable for formulation studies, another area of keen interest for industrial researchers.

In summary, 4-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)butanamide represents a critical building block in modern chemistry. Its dual functionality—combining a halogenated heterocycle with an amide linkage—positions it as a valuable candidate for diverse scientific inquiries. As the field evolves, this compound is likely to remain at the forefront of discussions around drug design and molecular innovation.